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Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691

Essential Safety and Handling Guide for L-
152804

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of L-152804, a selective
neuropeptide Y Y5 receptor antagonist.

This document provides immediate, essential safety protocols and logistical plans for the
laboratory use of L-152804. Adherence to these guidelines is critical to ensure personal safety
and environmental protection.

Hazard Identification and Classification

L-152804 is classified as a hazardous substance. Below is a summary of its hazard
classifications:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 H410: Very toxic to aquatic life

with long lasting effects
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Signal Word: Danger

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling L-152804 to minimize
exposure and ensure safety.

Protection Type Recommended Equipment  Specifications

) Safety goggles with side- Must be worn at all times in the
Eye Protection ]
shields laboratory.

Chemically resistant gloves

(e.g., nitrile) should be worn.
Hand Protection Protective gloves Inspect gloves prior to use and

dispose of them properly after

handling the substance.

A lab coat or other protective
Skin and Body Protection Impervious clothing clothing should be worn to

prevent skin contact.

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA-approved

respirator should be used.

Respiratory Protection Suitable respirator

Safe Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of L-152804
and ensuring a safe laboratory environment.

Handling:
e Avoid inhalation of dust or fumes.
¢ Prevent contact with skin, eyes, and clothing.

e Use only in a well-ventilated area, preferably in a chemical fume hood.
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» Wash hands thoroughly after handling.

Storage:

First Aid Measures

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.
Recommended storage temperature is between 2°C and 8°C.

Keep away from direct sunlight and sources of ignition.

In the event of exposure, follow these first aid procedures immediately:

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Spill and Disposal Procedures
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In case of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment. Absorb the spill with an inert material and place it in a suitable

container for disposal.

The disposal of L-152804 and its contaminated materials must be handled as hazardous

waste.

Waste L-152804 and Contaminated Materials
Segregate as Hazardous Waste

Spill Occurs
Ensure Ventilation

Label Container Clearly
Contact Licensed Professional Waste Disposal Service

Wear Full PPE
Contain Spill with Inert Material
Collect and Place in Labeled Container

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of spills and the disposal of L-152804.
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Physical and Chemical Properties

Property Value

Molecular Formula C23H2604

Molecular Weight 366.45 g/mol

Appearance White to beige powder
Purity >98% (HPLC)

Solubility DMSO: 5 mg/mL (warmed)

Toxicological Information

While specific quantitative toxicological data such as LD50 values are not readily available, the
hazard classification indicates that L-152804 is toxic if swallowed. The toxicological properties
have not been fully investigated, and it should be handled with the utmost care, assuming high
toxicity.

 To cite this document: BenchChem. [Personal protective equipment for handling L 152804].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673691#personal-protective-equipment-for-
handling-l-152804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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